5-Bromo-2-methoxybenzohydrazide
Overview
Description
5-Bromo-2-methoxybenzohydrazide is a chemical compound with the molecular formula C8H9BrN2O2 and a molecular weight of 245.07 . It is used in proteomics research .
Synthesis Analysis
Two Schiff bases, N′-(5-bromo-2-hydroxy-3-methoxybenzylidene)-4-methoxybenzohydrazide and 4-{[1-(5-bromo-2-hydroxy3-methoxyphenyl)methylidene]amino}-1-methyl-2-phenyl-1,2-dihydropyrazol-3-one, have been synthesized by the reaction of 5-bromo-3-methoxysalicylaldehyde with 4-methoxybenzohydrazide and 4-aminoantipyrine, respectively .Molecular Structure Analysis
The molecular structure of 5-Bromo-2-methoxybenzohydrazide has been determined by X-ray single crystal determination . The compound exists in trans configurations with respect to the methylidene units .Physical And Chemical Properties Analysis
5-Bromo-2-methoxybenzohydrazide has a molecular formula of C8H9BrN2O2 and a molecular weight of 245.07 .Scientific Research Applications
Synthesis and Structural Analysis
- Schiff Base Synthesis : Zhu and Qiu (2011) describe the synthesis of Schiff bases using 5-bromo-2-methoxybenzohydrazide, focusing on their crystal structures and characterization. These Schiff bases are significant in organic synthesis and materials science due to their potential applications in various fields like catalysis and molecular recognition (Zhu & Qiu, 2011).
Optical and Material Properties
- Nonlinear Optical Material : Shruthi et al. (2019) studied a derivative of 5-bromo-2-methoxybenzohydrazide for its nonlinear optical properties. They synthesized a single crystal demonstrating notable optical absorption and light-emitting characteristics, important for photonic and optoelectronic applications (Shruthi et al., 2019).
Photodynamic Therapy in Cancer Treatment
- Photosensitizer for Cancer Therapy : Pişkin et al. (2020) explored the use of a compound related to 5-bromo-2-methoxybenzohydrazide in photodynamic therapy for cancer treatment. They reported the compound’s favorable properties, like high singlet oxygen quantum yield, making it a potential candidate for therapeutic applications (Pişkin, Canpolat, & Öztürk, 2020).
Antibacterial Activity
- Antibacterial Applications : A study by Yu-jie (2011) on a nickel(II) complex with a derivative of 5-bromo-2-methoxybenzohydrazide revealed antibacterial properties, particularly against various strains of bacteria. This suggests potential applications in the development of new antibacterial agents (Yu-jie, 2011).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-methoxybenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O2/c1-13-7-3-2-5(9)4-6(7)8(12)11-10/h2-4H,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYUAWAKCVDQQJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-methoxybenzohydrazide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-3-carboxamide](/img/structure/B2371057.png)
![7-Chloroimidazo[1,5-a]pyridine-3-carboxylic acid](/img/structure/B2371063.png)
![3-phenoxy-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide](/img/structure/B2371065.png)
![N-(4-chlorophenethyl)-4-((4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl)benzamide](/img/structure/B2371067.png)
![2-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}ethyl N-[3-(trifluoromethyl)phenyl]carbamate](/img/structure/B2371068.png)
![Methyl 4-[2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-1,3-thiazol-4-yl]benzoate](/img/structure/B2371072.png)
![N-[(1-Hydroxycyclobutyl)-phenylmethyl]-N-methylprop-2-enamide](/img/structure/B2371075.png)
![2-[2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl]-N-1,3-benzodioxol-5-ylacetamide](/img/structure/B2371078.png)